Cas no 61891-64-3 (Benzene, methyl(propylthio)-)

Benzene, methyl(propylthio)- structure
Benzene, methyl(propylthio)- structure
Product Name:Benzene, methyl(propylthio)-
CAS No:61891-64-3
MF:C10H14S
MW:166.283161640167
CID:463668
PubChem ID:597179
Update Time:2025-04-19

Benzene, methyl(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, methyl(propylthio)-
    • 1-methyl-2-propylsulfanylbenzene
    • n-Propyl o-cresyl sulfide
    • 61891-64-3
    • OAKIXGDEEBCTQM-UHFFFAOYSA-N
    • SCHEMBL10144088
    • Tolylpropylsulfid
    • o-Cresyl n-propyl sulfide
    • Sulfide, propyl o-tolyl
    • 1-Methyl-2-(propylthio)benzene
    • DTXSID80344474
    • 1-Methyl-2-(propylsulfanyl)benzene #
    • Benzene, 1-methyl-2-(propylthio)-
    • 15560-97-1
    • Inchi: 1S/C10H14S/c1-3-8-11-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3
    • InChI Key: OAKIXGDEEBCTQM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C)CCC

Computed Properties

  • Exact Mass: 166.08172
  • Monoisotopic Mass: 166.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

Benzene, methyl(propylthio)- Related Literature

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